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Compound of Interest

1-(Chloromethyl)-4-
Compound Name:

ethynylbenzene
CAS No.: 10601-98-6
Cat. No.: B3045390

Get Quote

Executive Summary

1-(Chloromethyl)-4-ethynylbenzene (CAS: 10601-98-6), often referred to as 4-ethynylbenzyl
chloride, represents a critical bifunctional building block in modern medicinal chemistry and
materials science.[1] Its structural uniqueness lies in the orthogonality of its two reactive
centers: a benzylic chloride (a "soft" electrophile susceptible to

displacement) and a terminal alkyne (a bioorthogonal handle for "Click" chemistry or
Sonogashira coupling).

This guide dissects the compound's chemical behavior, providing researchers with a self-
validating roadmap for its use in synthesizing PROTAC® linkers, functionalized polymers, and
molecular probes.
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Molecular Profile & Physical Properties[1][2][3][4][5]
[6][7]

The dual-functional nature of this molecule requires precise handling to maintain the integrity of
the alkyne while leveraging the reactivity of the chloride.

Property Data Technical Note

CAS Number 10601-98-6

Molecular Formula

Molecular Weight 150.61 g/mol
Low melting point; often
Physical State Solid / Semi-solid handled as a melt or solution.
[11[2]
B Hydrophobic; poor solubility in
Solubility DCM, THF, DMF, Toluene
water.
Benzylic chloride (
Reactivity Profile Bifunctional Electrophile ) + Terminal Alkyne (
)-[1]
Critical: Light and heat
Storage 2-8°C, Inert Gas (Ar/N2) sensitive.[1] Risk of slow

polymerization.

Reactivity Landscape
Module A: The Benzylic Chloride (Electrophilic Center)

The chloromethyl group is highly activated due to the electron-withdrawing nature of the
aromatic ring and the stability of the transition state in substitution reactions.

e Mechanism: Predominantly

with strong nucleophiles (amines, thiols, alkoxides).[1]
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» Kinetics: Reacts faster than alkyl chlorides due to benzylic stabilization of the transition state,

but slower than benzylic bromides.

o Chemo-selectivity: Can be selectively derivatized in the presence of the alkyne using non-

metal bases (e.g.,

, DIPEA) to avoid premature alkyne coupling.

Module B: The Terminal Alkyne (Bioorthogonal Handle)

The ethynyl group provides a "silent" handle that remains inert during standard alkylation
conditions but can be activated later.

e Mechanism: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) or Palladium-catalyzed
Sonogashira coupling.[1]

« Utility: Ideal for "Click" conjugation of linkers in PROTAC synthesis or surface
functionalization in materials science.[1]

Visualization: Orthogonal Reactivity Map

The following diagram illustrates the divergent pathways available for this scaffold.

1-(Chloromethyl)-
e

4-ethynylbenzen Path A: Alkylation

Retention of Alkyne Functionalized Alkyne
(Nu-Benzyl-Alkyne)

SN2 Displacement

(Base: K2CO3 or DIPEA) Path B: Conjugation

CUAAC Click! Final Assembl;

Azide (R-N3) (Cus04, Ascorbate)
(Linker/Tag)

Click to download full resolution via product page

Caption: Sequential functionalization strategy:
alkylation precedes the CuAAC click reaction to ensure linker integrity.

Experimental Protocols
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Protocol 1: Synthesis of 1-(Chloromethyl)-4-
ethynylbenzene

Note: While commercially available, in-house synthesis ensures freshness, which is critical for

preventing polymerization.[1]

Precursor: (4-Ethynylphenyl)methanol Reagent: Thionyl Chloride (

)]

Step-by-Step Methodology:

Preparation: Dissolve (4-ethynylphenyl)methanol (1.0 eq) in anhydrous Dichloromethane
(DCM) (0.2 M concentration) under an Argon atmosphere.

Cooling: Cool the solution to 0°C using an ice bath. Reasoning: Higher temperatures may
trigger acid-catalyzed polymerization of the alkyne.

Addition: Add Thionyl Chloride (

, 1.2 eq) dropwise over 20 minutes. Add a catalytic amount of DMF (1-2 drops) to accelerate
the formation of the Vilsmeier-Haack intermediate.

Reaction: Stir at 0°C for 1 hour, then allow to warm to room temperature (RT) for 1 hour.
Monitor via TLC (Hexane/EtOAc 4:1).[1]

Workup: Quench carefully with saturated

solution (gas evolution!). Extract with DCM (
)[1]

Purification: Dry organic layer over

, filter, and concentrate in vacuo at <30°C.

o Critical Checkpoint: Do not overheat during rotary evaporation.[1] If the oil turns dark
brown/black, polymerization has initiated.
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o Storage: Use immediately or store at -20°C in the dark.

Protocol 2: Application in PROTAC Linker Synthesis

This protocol describes attaching the scaffold to a phenol-based Warhead (e.g., a VHL ligand
precursor) followed by a Click reaction.

Phase A: Alkylation (Ether Formation)[1]

Charge: In a round-bottom flask, combine the Phenol-Warhead (1.0 eq), 1-
(Chloromethyl)-4-ethynylbenzene (1.1 eq), and anhydrous

(3.0 eq).
¢ Solvent: Add anhydrous DMF or Acetone.

o Conditions: Stir at RT to 40°C for 4-12 hours.

o Why: Benzylic chlorides are reactive enough that high heat (reflux) is unnecessary and
risky for the alkyne.

« |solation: Filter off inorganic salts. Dilute filtrate with water and extract with EtOAc. Purify via
silica flash chromatography.

Phase B: CuAAC Click Reaction

e Assembly: Dissolve the Alkyne-Warhead intermediate (from Phase A) and the Azide-Linker-
E3 Ligand (1.0 eq) in

-BuOH/
(1:2).
o Catalysis: Add
(10 mol%) and Sodium Ascorbate (20 mol%).

o Execution: Stir at RT for 2-16 hours under
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e Result: Formation of the 1,4-disubstituted 1,2,3-triazole linkage.

Application Workflow: PROTAC Assembly

The following diagram details the logical flow of using this compound to construct a Proteolysis
Targeting Chimera (PROTAC).

Target Protein Ligand 1-(Chloromethyl)-
(Phenol/Amine) 4-ethynylbenzene

Step 1: Alkylation
(SN2 Reaction)

HCI elimination

Intermediate: E3 Ligase Ligand
Alkyne-Functionalized Drug (Azide-Tagged)

/

Step 2: Click Chemistry
(CuAAC)

Triazole formation

Final PROTAC

(Triazole Linked)

Click to download full resolution via product page

Caption: Modular assembly of a PROTAC molecule using the bifunctional linker strategy.

Safety & Stability (E-E-A-T)
Hazards[1][2][7]

o Corrosive: The benzylic chloride moiety hydrolyzes to produce HCI on contact with
moisture/mucous membranes.[1] Causes severe skin burns and eye damage (H314).[1]
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e Lachrymator: Potent tear-inducing agent.[1] Always handle in a functioning fume hood.[1]

e Shock Sensitivity: While less sensitive than low-MW alkynes, terminal acetylenes can be
unstable. Avoid metal spatulas if possible; use Teflon or glass.

Stability & Storage[1][2][6]

» Polymerization: Benzylic halides with styrenic character (like the vinyl analogue) or ethynyl
groups can auto-polymerize.[1]

o Mitigation: Store at 2-8°C or -20°C.

o Stabilizers: Commercial preparations may contain stabilizers; if synthesizing in-house, use
immediately.[1]

» Hydrolysis: Reacts slowly with atmospheric moisture.[1] Store under Argon/Nitrogen.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b3045390/docs#technical-whitepaper-
chemical-architecture-reactivity-of-1-chloromethyl-4-ethynylbenzene-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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